Cas no 84370-87-6 (1-isocyanato-2,4-dimethoxybenzene)

1-isocyanato-2,4-dimethoxybenzene structure

84370-87-6 structure

Product Name:1-isocyanato-2,4-dimethoxybenzene

CAS No:84370-87-6

Molecular Formula:C₉H₉NO₃

Molecular Weight:179.172662496567

MDL:MFCD00002005

CID:90881

PubChem ID:601637

1-isocyanato-2,4-dimethoxybenzene Properties

Names and Identifiers

- 2,4-Dimethoxyphenyl isocyanate
- 1-Isocyanato-2,4-dimethoxybenzene
- 1-Isocyanato-2,4-dimethoxybenzene (ACI)
- Isocyanic acid, 2,4-dimethoxyphenyl ester (7CI)
- 2,4-Dimethoxy-1-isocyanatobenzene
- F2190-0553
- NS00038496
- UNII-BBD3Y6XDN3
- AS-60360
- Benzene, 1-isocyanato-2,4-dimethoxy-
- 2,4-DIMETHOXYPHENylisoCYANATE
- DTXSID30233349
- G77222
- 84370-87-6
- SCHEMBL703276
- 1-isocyanato-2,4-bis(methyloxy)benzene
- BBD3Y6XDN3
- DB-019972
- 1-isocyanato-2,4-dimethoxy-benzene
- J-504811
- DTXCID80155840
- STK504600
- AKOS000192589
- EINECS 282-747-4
- EN300-147996
- 1-Isocyanato-2,4-dimethoxybenzene #
- MFCD00002005
- ALBB-007531
- 2,4-Dimethoxyphenyl isocyanate, 97%
- 2,4-DIMETHOXY-1-ISOCYANATOBENZENE
- +Expand
- MDL： MFCD00002005
- InChIKey： WRAZHLRMDRTLOZ-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO3/c1-12-7-3-4-8(10-6-11)9(5-7)13-2/h3-5H,1-2H3
- SMILES： O=C=NC1C(OC)=CC(OC)=CC=1
- BRN： 1106649

Computed Properties

Exact Mass: 179.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 179.058243
Heavy Atom Count: 13
Complexity: 201
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.9

Experimental Properties

LogP: 1.67110
PSA: 47.89000
Refractive Index: 1.5465-1.5485
Boiling Point: 140 °C/11 mmHg(lit.)
Melting Point: 30 °C (lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Irritating white solid
Solubility: Soluble in water
Sensitiveness: Moisture Sensitive
Density: 1.2822 (rough estimate)

1-isocyanato-2,4-dimethoxybenzene Security Information

Symbol: GHS07 GHS08
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37/39-S26
Packing Group：II
Risk Phrases：R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：2811
Hazard Statement： H302 + H312 + H332-H315-H319-H334-H335
Warning Statement： P261-P280-P305+P351+P338-P342+P311
PackingGroup：II
Risk Phrases： 20/21/22-36/37/38-42
Signal Word：Danger
HazardClass：6.1

1-isocyanato-2,4-dimethoxybenzene Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanato-2,4-dimethoxybenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GAG-1g	2,4-DIMETHOXYPHENYL ISOCYANATE	84370-87-6	99%;RG	1g	$44.00	2024-04-21
A2B Chem LLC	AB60280-1g	2,4-Dimethoxyphenyl isocyanate	84370-87-6	97%	1g	$52.00	2024-04-19
Aaron	AR003GIS-100mg	2,4-DIMETHOXYPHENYL ISOCYANATE	84370-87-6	99%	100mg	$9.00
abcr	AB178843-1 g	2,4-Dimethoxyphenyl isocyanate, 97%; .	84370-87-6	97%	1g	€57.10	2023-06-23
Enamine	EN300-147996-1.0g	1-isocyanato-2,4-dimethoxybenzene	84370-87-6	95%	1.0g	$19.0	2023-07-10
eNovation Chemicals LLC	D767294-1g	2,4-DIMETHOXYPHENYL ISOCYANATE	84370-87-6	97%	1g	$245
Fluorochem	046936-2.5g	2,4-Dimethoxyphenyl isocyanate	84370-87-6	95+%	2.5g	￡52.00	2022-02-28
Life Chemicals	F2190-0553-0.25g	1-isocyanato-2,4-dimethoxybenzene	84370-87-6	95%+	0.25g	$18.0	2023-09-06
TRC	I809148-10mg	1-Isocyanato-2,4-dimethoxybenzene	84370-87-6		10mg	$ 50.00	2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L09762-1g	2,4-Dimethoxyphenyl isocyanate, 97%	84370-87-6	97%	1g	￥438.00	2023-03-16

1-isocyanato-2,4-dimethoxybenzene Synthesis

Synthetic Circuit 1

2735-04-8

75-44-5

84370-87-6

Reaction Conditions

1.1 Solvents: Ethyl acetate ; 0 °C; 1 h, 0 °C → rt

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

Synthetic Circuit 2

2735-04-8

88-05-1

84370-87-6

Reaction Conditions

Reference

Carbon dioxide, carbonyl sulfide, carbon disulfide, isocyanates, isothiocyanates, carbodiimides, and their selenium, tellurium, and phosphorus analogues

Braverman, S.; et al, Science of Synthesis, 2005, 18, 65-320

Synthetic Circuit 3

928008-48-4

75-44-5

84370-87-6

79-34-5

Reaction Conditions

1.1 Solvents: Chloroform ; 0 °C; 10 min, reflux

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

Synthetic Circuit 4

928008-48-4

84370-87-6

33904-03-9

Reaction Conditions

1.1 Reagents: Thiophosgene Solvents: Benzene ; rt; 15 min, reflux

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

Synthetic Circuit 5

2735-04-8

107-22-2

84370-87-6

33904-03-9

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; heated
2.1 Reagents: Thiophosgene Solvents: Benzene ; rt; 15 min, reflux

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

Synthetic Circuit 6

2735-04-8

107-22-2

84370-87-6

79-34-5

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; heated
2.1 Solvents: Chloroform ; 0 °C; 10 min, reflux

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

Synthetic Circuit 7

77152-08-0

2735-04-8

84370-87-6

106877-42-3

151-10-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrofluoric acid Solvents: Dimethylformamide , Acetonitrile , Water ; 0 °C; 10 min, 0 °C; 5 min, 0 °C

Reference

Trifluoromethylation of arenediazonium salts with fluoroform-derived CuCF3 in aqueous media

Lishchynskyi, Anton; et al, Chemical Communications (Cambridge, 2014, 50(71), 10237-10240

Synthetic Circuit 8

75-46-7

84370-87-6

106877-42-3

151-10-0

Reaction Conditions

1.1 Reagents: 4,4′-Difluoro-1,1′-biphenyl , Cuprous chloride Solvents: Acetonitrile ; 30 min, 0 °C
2.1 Reagents: Sodium nitrite , Hydrofluoric acid Solvents: Dimethylformamide , Acetonitrile , Water ; 0 °C; 10 min, 0 °C; 5 min, 0 °C

Reference

Trifluoromethylation of arenediazonium salts with fluoroform-derived CuCF3 in aqueous media

Lishchynskyi, Anton; et al, Chemical Communications (Cambridge, 2014, 50(71), 10237-10240

1-isocyanato-2,4-dimethoxybenzene Raw materials

1-isocyanato-2,4-dimethoxybenzene Preparation Products

1-isocyanato-2,4-dimethoxybenzene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84370-87-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84370-87-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1-isocyanato-2,4-dimethoxybenzene Related Literature

1. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

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P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
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Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
6. Determination of total phosphorus in soil and sludge by an effective headspace gas chromatographic method

Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
7. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
8. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

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9. Epitaxial growth of GaN films on unconventional oxide substrates

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10. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110

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Cas no 84370-87-6 (1-isocyanato-2,4-dimethoxybenzene)

1-isocyanato-2,4-dimethoxybenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-isocyanato-2,4-dimethoxybenzene Security Information

1-isocyanato-2,4-dimethoxybenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-isocyanato-2,4-dimethoxybenzene Price

1-isocyanato-2,4-dimethoxybenzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

1-isocyanato-2,4-dimethoxybenzene Raw materials

1-isocyanato-2,4-dimethoxybenzene Preparation Products

1-isocyanato-2,4-dimethoxybenzene Suppliers

1-isocyanato-2,4-dimethoxybenzene Related Literature

84370-87-6 (1-isocyanato-2,4-dimethoxybenzene) Related Products